Cas no 2138043-14-6 (tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate
• CAS No: 2138043-14-6
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 6109026
• PubChem ID: 165493450
• Update Time: 2025-05-21

tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate
• 2138043-14-6
• EN300-1136439

• Inchi： 1S/C16H30INO3/c1-6-13(7-2)20-16(12-17)8-10-18(11-9-16)14(19)21-15(3,4)5/h13H,6-12H2,1-5H3
• InChI Key： BRXWTAUFIKHWKM-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OC(CC)CC

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate (CAS: 2138043-14-6)

The compound tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate (CAS: 2138043-14-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the structural uniqueness of tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate, which features a piperidine core functionalized with an iodomethyl group and a pentan-3-yloxy substituent. The presence of these moieties makes it a valuable building block for the construction of complex molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel PI3K inhibitors, showcasing its role in enhancing binding affinity and selectivity.

From a synthetic chemistry perspective, the iodine atom in tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate offers a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. Researchers at the University of Cambridge recently utilized this compound in a palladium-catalyzed coupling to generate a library of piperidine-derived analogs with improved pharmacokinetic properties. The study emphasized the compound's stability under various reaction conditions, making it a reliable intermediate for high-throughput synthesis.

In addition to its synthetic applications, tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate has shown promise in preclinical studies targeting neurological disorders. A 2024 report in ACS Chemical Neuroscience revealed its incorporation into a series of sigma-1 receptor modulators, which exhibited neuroprotective effects in models of Parkinson's disease. The compound's ability to penetrate the blood-brain barrier was attributed to its lipophilic tert-butyl and pentan-3-yloxy groups, highlighting its potential in CNS drug development.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate. Recent efforts by industrial researchers have focused on developing greener synthetic routes, such as flow chemistry approaches, to address these limitations. A collaborative study between academia and industry published in Organic Process Research & Development in early 2024 reported a 70% yield improvement using continuous flow technology, paving the way for larger-scale production.

In conclusion, tert-butyl 4-(iodomethyl)-4-(pentan-3-yloxy)piperidine-1-carboxylate (CAS: 2138043-14-6) represents a multifaceted tool in modern drug discovery, with applications ranging from kinase inhibitor development to CNS-targeted therapeutics. Its synthetic versatility and pharmacological potential underscore the importance of ongoing research to fully exploit its capabilities. Future studies should focus on expanding its utility in fragment-based drug design and exploring its role in emerging therapeutic areas, such as targeted protein degradation.